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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of N-
Methyl-1,3-propanediamine. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on structured data presentation, detailed

experimental methodologies, and visual representations of workflows.

Chemical and Physical Properties
N-Methyl-1,3-propanediamine, also known as 3-(methylamino)propylamine, is a colorless to

pale yellow liquid with a distinct amine odor.[1] It is an aliphatic amine that is hygroscopic,

meaning it can absorb moisture from the air.[1] This compound serves as a valuable building

block in the synthesis of various pharmaceuticals, agrochemicals, and surfactants due to its

nucleophilic nature.[1]
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Property Value Reference

CAS Number 6291-84-5 [1][2]

Molecular Formula C₄H₁₂N₂ [1][2]

Molecular Weight 88.15 g/mol [2]

IUPAC Name N'-methylpropane-1,3-diamine [2]

Synonyms

(3-Aminopropyl)methylamine,

3-(Methylamino)propylamine,

N-Methyl-1,3-diaminopropane

[1][2]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Physical Properties
A comprehensive summary of the key physical properties of N-Methyl-1,3-propanediamine is

presented below.

Property Value Unit Reference

Boiling Point 139-141 °C [3][4][5][6]

Melting Point -72 °C [7][8]

Density 0.844 g/mL at 25 °C [3][4][5][6][7]

Refractive Index

(n20/D)
1.447 [3][4][5][6]

Flash Point 35 - 42 °C [2][4]

Solubility in Water
Soluble (≥100 mg/mL

at 19 °C)
[8][9]

Vapor Pressure 13.331 hPa at 39.37 °C [3]
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This section outlines the detailed methodologies for determining the key physical properties of

N-Methyl-1,3-propanediamine.

Determination of Boiling Point
The boiling point of N-Methyl-1,3-propanediamine can be determined using the Thiele tube

method, which is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (0-200 °C range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Mineral oil

Procedure:

A small amount of N-Methyl-1,3-propanediamine is placed into the small test tube.

The capillary tube is inverted (sealed end up) and placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube containing mineral oil,

ensuring the oil level is above the sample.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.
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As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.

Determination of Density
The density of liquid N-Methyl-1,3-propanediamine is determined by measuring the mass of a

known volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.

Water bath for temperature control (25 °C).

Procedure:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with N-Methyl-1,3-propanediamine and placed in a water bath at

25 °C to allow the liquid to reach thermal equilibrium.

Any excess liquid is removed, and the outside of the pycnometer is dried.

The mass of the pycnometer filled with the sample is measured.

The volume of the pycnometer is determined by repeating the procedure with distilled water,

for which the density at 25 °C is known.

The density of N-Methyl-1,3-propanediamine is calculated using the formula: Density =

Mass / Volume.

Measurement of Refractive Index
An Abbe refractometer is used to measure the refractive index of N-Methyl-1,3-
propanediamine.
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Apparatus:

Abbe refractometer

Constant temperature water circulator (20 °C)

Dropper

Ethanol or acetone for cleaning

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone) and

allowed to dry.

A few drops of N-Methyl-1,3-propanediamine are placed on the surface of the lower prism

using a dropper.

The prisms are closed and locked.

Water from the constant temperature circulator is allowed to flow through the instrument to

maintain the temperature at 20 °C.

The light source is positioned, and the eyepiece is adjusted to view the crosshairs.

The handwheel is turned until the boundary between the light and dark fields is visible.

The compensator is adjusted to eliminate any color fringes and sharpen the boundary line.

The handwheel is finely adjusted to center the boundary line on the crosshairs.

The refractive index is read from the scale.

Determination of Flash Point
The flash point of N-Methyl-1,3-propanediamine is determined using a closed-cup method,

such as the Pensky-Martens or Tag Closed Cup tester, which is appropriate for flammable
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liquids.

Apparatus:

Pensky-Martens or Tag Closed Cup flash point apparatus

Thermometer

Ignition source (e.g., a small flame or an electric igniter)

Procedure:

The sample cup is filled with N-Methyl-1,3-propanediamine to the specified level.

The lid, which contains the thermometer and ignition source, is securely placed on the cup.

The sample is heated at a slow, constant rate.

At regular temperature intervals, the ignition source is applied to the vapor space above the

liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.

Chemical Reactivity and Safety
N-Methyl-1,3-propanediamine is a flammable and corrosive liquid.[3] It is a basic compound

that reacts exothermically with acids to form salts.[3][9] It may be incompatible with

isocyanates, halogenated organic compounds, peroxides, phenols (acidic), epoxides,

anhydrides, and acid halides.[3][9] Flammable gaseous hydrogen may be generated when it

comes into contact with strong reducing agents, such as hydrides.[3][9]

Due to its hazardous nature, appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated fume hood.
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The following diagrams illustrate the general workflows for determining the key physical

properties of N-Methyl-1,3-propanediamine.

Setup Measurement

Place sample in test tube Insert inverted capillary tube Attach to thermometer Place assembly in Thiele tube Gently heat side arm Observe bubble stream Remove heat Record temperature at liquid entry Result
Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Mass Measurement

Volume Determination

Calculation

Weigh empty pycnometer (m1) Fill with sample & equilibrate at 25°C Weigh filled pycnometer (m2) Calculate sample mass (m_sample = m2 - m1)

Repeat with distilled water (m3) Calculate volume (V = (m3-m1)/ρ_water)

Calculate density (ρ = m_sample / V) Result
Density

Click to download full resolution via product page

Caption: Workflow for Density Determination.
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Calibrate refractometer

Clean prisms

Apply sample to prism

Set temperature to 20°C

Adjust for sharp boundary

Center boundary on crosshairs

Read refractive index

Result

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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